Cas no 16423-26-0 (Bicyclo[2.2.1]heptane-2-ethanol,3,3-dimethyl-, (1R,2R,4S)-rel- (9CI))

• Product name: Bicyclo[2.2.1]heptane-2-ethanol,3,3-dimethyl-, (1R,2R,4S)-rel- (9CI)
• CAS No: 16423-26-0
• MF: C₁₁H₂₀O
• MW: 168.2759
• CID: 181313
• PubChem ID: 85998

Bicyclo[2.2.1]heptane-2-ethanol,3,3-dimethyl-, (1R,2R,4S)-rel- (9CI) Chemical and Physical Properties

Names and Identifiers

• Bicyclo[2.2.1]heptane-2-ethanol,3,3-dimethyl-, (1R,2R,4S)-rel- (9CI)
• endo-2-(3,3-Dimethylbicyclo(2.2.1)hept-2-yl)ethanol
• endo-2-[3,3-dimethylbicyclo[2.2.1]hept-2-yl]ethanol
• Einecs 240-472-7
• EINECS 240-567-3
• exo-3,3-Dimethylbicyclo(2.2.1)heptan-2-ethanol
• EINECS 218-756-7
• 2-(3,3-dimethyl-2-bicyclo[2.2.1]heptanyl)ethanol
• NS00049519
• 2226-08-6
• SCHEMBL10785695
• 2-(3,3-Dimethyl-bicyclo[2.2.1.]hept-2-yl)-ethanol
• 16503-26-7
• 2-(3,3-Dimethylbicyclo(2.2.1)hept-2-yl)ethanol
• 2-(3,3-Dimethylbicyclo[2.2.1]heptan-2-yl)ethan-1-ol
• DTXSID50936926
• 16423-26-0
• 2-(6,6-Dimethyl-5-bicyclo[2.2.1]heptanyl)ethanol

• Inchi： InChI=1S/C11H20O/c1-11(2)9-4-3-8(7-9)10(11)5-6-12/h8-10,12H,3-7H2,1-2H3
• InChI Key： DUINBOMGEZFPDK-UHFFFAOYSA-N
• SMILES： OCCC1C2CCC(C2)C1(C)C

Computed Properties

• Exact Mass: 168.1515
• Monoisotopic Mass: 168.151
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 0.941
• Boiling Point: 234.5°Cat760mmHg
• Flash Point: 103.8°C
• Refractive Index: 1.477
• PSA: 20.23